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For Researchers, Scientists, and Drug Development Professionals

Introduction
Endrin aldehyde, a derivative of the organochlorine pesticide endrin, is a compound of

significant interest to researchers in environmental science, toxicology, and pharmacology.

Though not commercially produced as a standalone product, it emerges as a primary

degradation product and impurity in technical-grade endrin.[1] Its persistence in the

environment and potential toxicological effects necessitate a thorough understanding of its

chemical and physical properties. This document provides an in-depth technical guide to the

chemical structure, properties, and analytical methodologies related to endrin aldehyde.

Chemical Structure and Properties
Endrin aldehyde is a solid, colorless to tan crystalline substance.[2] It is characterized by a

complex pentacyclic structure with a high degree of chlorination.

Chemical Identifiers

IUPAC Name: (1R,2R,2aR,4S,4aS,5R,6aR,6bR,7S)-2,2a,3,3,4,7-hexachlorodecahydro-

1,2,4-methenocyclopenta[cd]pentalene-5-carboxaldehyde

CAS Number: 7421-93-4[3]

Chemical Formula: C₁₂H₈Cl₆O[4][5]
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The key physicochemical properties of endrin aldehyde are summarized in the table below for

easy reference and comparison.

Property Value Reference

Molecular Weight 380.91 g/mol [3][5]

Melting Point
Decomposes at 145-149°C,

200°C, or 235°C
[2][6][7]

Boiling Point Decomposes above 200°C [6][7]

Water Solubility
0.024 mg/L at 25°C; Partly

miscible
[4][8]

Vapor Pressure 2.0 x 10⁻⁷ mmHg at 25°C [4]

Log Kow (Octanol-Water

Partition Coefficient)
4.80 (estimated) [4]

Toxicological Profile
Endrin aldehyde is recognized as a hazardous substance with potential for significant toxic

effects.[8] Ingestion may be harmful, and it is known to be toxic to aquatic life with long-lasting

effects.[8] While comprehensive toxicological data specifically for endrin aldehyde is less

abundant than for its parent compound, endrin, it is understood that organochlorine pesticides,

in general, act as central nervous system excitants.[8] Exposure can lead to symptoms such as

shortness of breath, coughing, muscle twitches, and seizures.[8]

Environmental Fate and Degradation
Endrin aldehyde is a transformation product of endrin, formed through exposure to light and

heat.[1][9] It is considered a persistent organic pollutant. In the environment, endrin can

degrade into endrin aldehyde and endrin ketone.[10] This transformation is a key aspect of

the environmental fate of endrin-related compounds.

The degradation pathway from Endrin to Endrin Aldehyde is a critical process influencing its

environmental persistence and toxicology.
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Sample Preparation

Extraction

Analysis

1L Water Sample

Acidify to pH < 2

Pass through C18 SPE Cartridge

Elute with Ethyl Acetate
 & Methylene Chloride

Dry with Sodium Sulfate

Concentrate to 1 mL

Analyze by GC/MS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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